Cas no 18803-24-2 (Methanone,[4-(acetyloxy)-2-hydroxyphenyl]phenyl-)

• Product Name: Methanone,[4-(acetyloxy)-2-hydroxyphenyl]phenyl-
• CAS No: 18803-24-2
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• CID: 224584
• PubChem ID: 256603
• Update Time: 2025-04-19

Methanone,[4-(acetyloxy)-2-hydroxyphenyl]phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,[4-(acetyloxy)-2-hydroxyphenyl]phenyl-
• (4-benzoyl-3-hydroxyphenyl) acetate
• 18803-24-2
• NSC83598
• NSC-83598
• SCHEMBL996990
• 4-benzoyl-3-hydroxyphenyl acetate
• DTXSID40292548

• Inchi： 1S/C15H12O4/c1-10(16)19-12-7-8-13(14(17)9-12)15(18)11-5-3-2-4-6-11/h2-9,17H,1H3
• InChI Key： LDWPBRGCKKYGHR-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC(=C(C=1)O)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 256.07356
• Monoisotopic Mass: 256.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones